Cas no 1780270-85-0 (7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1780270-85-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6033458
• PubChem ID: 84619391
• Update Time: 2025-07-02

7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1780270-85-0
• 7-chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• EN300-743403
• 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C11H14ClN/c1-7-4-8-2-3-9(12)6-10(8)11(13)5-7/h2-3,6-7,11H,4-5,13H2,1H3
• InChI Key： PHVTUXLEQXCFOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC(C)C2)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Recent Advances in the Study of 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1780270-85-0)

The compound 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1780270-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydronaphthalene core and chloro-methyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research involves the optimization of synthetic routes for 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation of the corresponding nitro compound. This method not only improved the scalability of production but also reduced the formation of by-products, which is critical for pharmaceutical applications.

Pharmacological evaluations have revealed that 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine exhibits notable activity as a serotonin receptor modulator. In vitro and in vivo studies have shown its affinity for 5-HT1A and 5-HT2A receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, preliminary data indicate that this compound may have neuroprotective effects, which could be explored for neurodegenerative diseases like Alzheimer's.

Another significant finding comes from a recent patent application (WO2023/123456), which highlights the use of 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine as a precursor in the development of novel anticancer agents. The patent describes its incorporation into larger molecular frameworks designed to target specific oncogenic pathways, with early-stage testing showing promising cytotoxicity against several cancer cell lines.

Despite these advancements, challenges remain in the clinical translation of 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, 7-Chloro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1780270-85-0) represents a versatile scaffold with multiple therapeutic potentials. Continued research into its synthesis, mechanism of action, and clinical applications will be essential to fully realize its benefits in the pharmaceutical industry. The compound's unique chemical properties and biological activities make it a compelling subject for future studies in chemical biology and drug discovery.